Cas no 1823934-76-4 (2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one)

• Product Name: 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• CAS No: 1823934-76-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5103686
• PubChem ID: 75481591
• Update Time: 2026-03-03

2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-diethyl-2,6-dihydro-
• 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

• Inchi： 1S/C9H12N4O/c1-3-12-6-7-5-10-13(4-2)9(14)8(7)11-12/h5-6H,3-4H2,1-2H3
• InChI Key： RMFZNKUBUZHNCT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)N=CC2=CN(CC)N=C12

Additional information on 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

Recent Advances in the Study of 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS: 1823934-76-4)

The compound 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS: 1823934-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The pyrazolo[3,4-d]pyridazinone core of this compound offers a versatile platform for structural modifications, enabling the optimization of its pharmacological properties. Researchers have successfully synthesized derivatives of 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one and evaluated their inhibitory activity against a panel of kinases, revealing selective and potent inhibition of specific targets.

In addition to its kinase inhibitory properties, 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest that the compound could be further developed for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has also been optimized in recent studies, with researchers developing more efficient and scalable routes to produce the compound. These advancements are crucial for facilitating further pharmacological evaluations and potential commercialization. Notably, the use of green chemistry principles has been incorporated into the synthesis process, reducing the environmental impact and improving the sustainability of production.

Despite these promising developments, challenges remain in the clinical translation of 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,6-diethyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS: 1823934-76-4) represents a promising candidate for drug development, with demonstrated activity in kinase inhibition and anti-inflammatory applications. Continued research into its pharmacological properties and optimization of its chemical structure will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.